Cas no 1805413-73-3 (6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol)

• Product Name: 6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol
• CAS No: 1805413-73-3
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4921420
• Update Time: 2025-05-19

6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol

• Inchi： 1S/C7H5BrF2INO/c8-4-1-3(2-13)5(6(9)10)7(11)12-4/h1,6,13H,2H2
• InChI Key： KESUNUIUYGSMSK-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(N=1)Br)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

Additional information on 6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol

6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol: A Comprehensive Overview

The compound 6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol, identified by the CAS number 1805413-73-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in synthetic chemistry.

The structure of 6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol is characterized by a pyridine ring substituted with three distinct groups: a bromine atom at position 6, a difluoromethyl group at position 3, and an iodine atom at position 2. Additionally, the hydroxymethyl group at position 4 introduces hydrophilic properties to the molecule, enhancing its solubility in polar solvents. This combination of substituents makes the compound highly functionalized and suitable for a wide range of applications.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry, particularly in the development of novel drug candidates. The presence of bromine and iodine atoms in 6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol confers unique electronic and steric properties, making it an attractive substrate for further functionalization. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, including kinase inhibitors and other therapeutic agents.

The synthesis of 6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the introduction of halogen substituents via electrophilic substitution reactions and the subsequent installation of the hydroxymethyl group through nucleophilic addition or other suitable methods. The synthesis pathway has been optimized to ensure high yields and purity, making it amenable to large-scale production.

In terms of physical properties, 6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating its potential use as a chromophore in optoelectronic materials.

The compound has also been investigated for its reactivity under various reaction conditions. For instance, it has been used as a starting material for Suzuki-Miyaura cross-coupling reactions, where the iodide group serves as an excellent leaving group. This reactivity highlights its utility in constructing complex molecular architectures with high precision.

In recent years, there has been growing interest in exploring the biological activity of halogenated pyridines. Preliminary studies on 6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol have revealed promising results in inhibiting certain enzyme targets associated with neurodegenerative diseases. These findings underscore its potential as a lead compound for drug discovery efforts.

The development of efficient analytical methods for characterizing compounds like 6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol is another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity with unprecedented accuracy.

In conclusion, 6-Bromo-3-(difluoromethyl)-2-iodopyridine-4-methanol, with its unique structural features and versatile functional groups, represents a valuable addition to the arsenal of chemical building blocks available to researchers. Its potential applications span across medicinal chemistry, materials science, and beyond, making it a subject of continued scientific interest.